Cas no 295-91-0 (1,5,9,13-Tetrathiacyclohexadecane)

• Product Name: 1,5,9,13-Tetrathiacyclohexadecane
• CAS No: 295-91-0
• MF: C₁₂H₂₄S₄
• MW: 296.578958511353
• CID: 288343
• PubChem ID: 24856854
• Update Time: 2025-04-19

1,5,9,13-Tetrathiacyclohexadecane Chemical and Physical Properties

Names and Identifiers

• 1,5,9,13-Tetrathiacyclohexadecane
• 1,5,9,13-tetrathiacyclododecane
• 1,5,9,13-Tetrathiacyclohexadecan
• 1,5,9,13-tetrathia-cyclohexadecane
• 16-Ane-S4
• DTXSID00183701
• NSC295730
• NSC 295730
• AKOS015913137
• TETRATHIA-16-CROWN-4
• FT-0631906
• UNII-D8Y0MCK1FH
• D8Y0MCK1FH
• SCHEMBL2852738
• 295-91-0
• NSC-295730
• 1,5,9,13-Tetrathiacyclohexadecane, 97%
• DTXCID00106192
• DB-047611

• MDL： MFCD00010830
• Inchi： 1S/C12H24S4/c1-5-13-7-2-9-15-11-4-12-16-10-3-8-14-6-1/h1-12H2
• InChI Key： LIVCAIOLNUODDU-UHFFFAOYSA-N
• SMILES： S1CCCSCCCSCCCSCCC1

Computed Properties

• Exact Mass: 296.07600
• Monoisotopic Mass: 296.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.052
• Melting Point: 57-58 °C (lit.)
• Boiling Point: 463.7°Cat760mmHg
• Flash Point: 292.1°C
• Refractive Index: 1.536
• PSA: 101.20000
• LogP: 4.49320
• Solubility: Not determined

1,5,9,13-Tetrathiacyclohexadecane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38